Cas no 1177356-49-8 (6-amino-1,3-dimethyl-5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride)

• Product Name: 6-amino-1,3-dimethyl-5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride
• CAS No: 1177356-49-8
• MF: C₁₀H₁₈ClN₅O₂
• MW: 275.735220432281
• CID: 5230916
• Update Time: 2025-11-01

6-amino-1,3-dimethyl-5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-amino-1,3-dimethyl-5-piperazin-1-ylpyrimidine-2,4(1H,3H)-dione hydrochloride
• 6-amino-1,3-dimethyl-5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride
• 6-amino-1,3-dimethyl-5-piperazin-1-ylpyrimidine-2,4-dione;hydrochloride
• 6-amino-1,3-dimethyl-5-(piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione hydrochloride
• Z104442664
• 6-amino-1,3-dimethyl-5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dionehydrochloride
• 2,4(1H,3H)-Pyrimidinedione, 6-amino-1,3-dimethyl-5-(1-piperazinyl)-, hydrochloride (1:1)

• Inchi： 1S/C10H17N5O2.ClH/c1-13-8(11)7(9(16)14(2)10(13)17)15-5-3-12-4-6-15;/h12H,3-6,11H2,1-2H3;1H
• InChI Key： AOWSDZNIMHMSCF-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(=C(N)N(C)C(N1C)=O)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 386
• Topological Polar Surface Area: 81.9

Additional information on 6-amino-1,3-dimethyl-5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride

6-Amino-1,3-Dimethyl-5-(Piperazin-1-Yl)-1,2,3,4-Tetrahydropyrimidine-2,4-Dione Hydrochloride: A Comprehensive Overview

6-Amino-1,3-Dimethyl-5-(Piperazin-1-Yl)-1,2,3,4-Tetrahydropyrimidine-2,4-Dione Hydrochloride, with the CAS number 1177356-49-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidinediones, which are known for their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a tetrahydropyrimidine ring system with substituents at positions 1, 3, 5, and 6. These substituents include two methyl groups at positions 1 and 3, an amino group at position 6, and a piperazine moiety at position 5. The hydrochloride salt form indicates that the compound exists in its protonated form under physiological conditions.

The synthesis of 6-amino-1,3-dimethyl-5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride involves a series of well-established organic reactions. The starting materials typically include precursors with pyrimidine or piperazine frameworks. Through strategic functional group transformations and coupling reactions, the desired product is obtained. The optimization of reaction conditions is crucial to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of these synthetic processes.

Recent studies have highlighted the biological activities of this compound. In vitro assays have demonstrated its potential as a modulator of various cellular pathways. For instance, research has shown that it exhibits inhibitory effects on certain enzymes associated with inflammatory responses. Additionally, preliminary pharmacokinetic studies suggest that the compound has favorable absorption properties and moderate bioavailability when administered orally.

The structural features of 6-amino-1,3-dimethyl-5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride contribute to its unique pharmacological profile. The presence of the piperazine ring introduces rigidity into the molecule while also providing sites for hydrogen bonding interactions. These interactions are critical for binding to target proteins and modulating their activity. Furthermore, the methyl groups at positions 1 and 3 enhance lipophilicity without compromising solubility in aqueous media.

From a medicinal chemistry perspective, CAS No 1177356-49-8 represents a promising lead compound for further optimization. Structure-based drug design strategies can be employed to refine its pharmacokinetic properties and improve selectivity towards specific molecular targets. Computational modeling tools have been instrumental in predicting binding affinities and identifying potential off-target effects.

In conclusion, 6-amino-1,3-dimethyl-5-(piperazin-1-Yl)-Tetrahydropyrimidine Dione Hydrochloride (CAS No 1177356 -49 -8) stands as an intriguing candidate for exploring novel therapeutic interventions. Its chemical structure offers a versatile platform for modification and functionalization. As research progresses, CAS No 1177356 -49 -8 may pave the way for innovative treatments targeting complex biological systems.